Cas no 519056-53-2 (Ethyl 3-amino-4-(methylsulfonyl)-5-(methylthio)thiophene-2-carboxylate)

• Product Name: Ethyl 3-amino-4-(methylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
• CAS No: 519056-53-2
• MF: C₉H₁₃NO₄S₃
• MW: 295.398818731308
• MDL: MFCD00830928
• CID: 841306
• Update Time: 2026-04-29

Ethyl 3-amino-4-(methylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(methylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
• ethyl 3-amino-5-methylsulfanyl-4-methylsulfonylthiophene-2-carboxylate
• HMS1442F11

• MDL： MFCD00830928
• Inchi： InChI=1S/C9H13NO4S3/c1-4-14-8(11)6-5(10)7(17(3,12)13)9(15-2)16-6/h4,10H2,1-3H3
• InChI Key： OXPYNZFAYUQNQZ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C(=C(SC)S1)S(=O)(=O)C)N

Computed Properties

• Exact Mass: 295.00100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• Melting Point: 111 °C
• PSA: 148.38000
• LogP: 3.29440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives